Cas no 917894-84-9 (Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]-
• CAS No: 917894-84-9
• MF: C₁₆H₁₈OSi
• MW: 254.399025440216
• CID: 783080
• PubChem ID: 71428132
• Update Time: 2025-04-19

Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]-
• 2-(2-methoxynaphthalen-1-yl)ethynyl-trimethylsilane
• DTXSID50846859
• 917894-84-9
• [(2-Methoxynaphthalen-1-yl)ethynyl](trimethyl)silane

• Inchi： 1S/C16H18OSi/c1-17-16-10-9-13-7-5-6-8-14(13)15(16)11-12-18(2,3)4/h5-10H,1-4H3
• InChI Key： OFUMNEVEYKSNNS-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(=CC=C2C=CC=CC=12)OC)(C)(C)C

Computed Properties

• Exact Mass: 254.112691728g/mol
• Monoisotopic Mass: 254.112691728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų